4-Cyclopropoxyphthalonitrile

• Molecular Formula: C11H8N2O
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 4-cyclopropyloxybenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C11H8N2O/c12-6-8-1-2-11(5-9(8)7-13)14-10-3-4-10/h1-2,5,10H,3-4H2
• InChI Key: DBTFBRQCKHGNPR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)C#N)C#N

Description

4-Cyclopropoxyphthalonitrile is a phthalonitrile derivative characterized by a cyclopropoxy substituent at the 4-position of the benzene ring. Phthalonitriles are critical intermediates in synthesizing phthalocyanines, which are widely used in dyes, organic semiconductors, and photodynamic therapy agents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxyphthalonitrile typically involves the reaction of phthalonitrile with cyclopropyl alcohol under specific conditions. The reaction is often catalyzed by a base such as potassium carbonate and conducted in a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods: Industrial production of 4-Cyclopropoxyphthalonitrile may involve continuous flow processes to ensure consistent quality and yield. The use of advanced catalytic systems and optimized reaction conditions can enhance the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxyphthalonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amines or other reduced forms.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like sodium methoxide or potassium tert-butoxide can facilitate substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phthalic acid derivatives, while reduction can produce various amines.

Scientific Research Applications

4-Cyclopropoxyphthalonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: The compound can be employed in the development of bioactive molecules and pharmaceuticals.

Industry: It is utilized in the production of high-performance materials, such as polymers and resins.

Mechanism of Action

The mechanism by which 4-Cyclopropoxyphthalonitrile exerts its effects involves interactions with specific molecular targets. These interactions can influence various biochemical pathways, leading to desired outcomes in synthetic and medicinal chemistry. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound	Substituent	Key Properties/Applications	Stability/Handling Considerations
4-Cyclopropoxyphthalonitrile	Cyclopropoxy	Potential use in photodynamic therapy, dyes	Likely requires specialized handling
4-Methoxyphthalonitrile	Methoxy	High solubility in polar solvents	Standard lab protocols apply
4-Ethoxyphthalonitrile	Ethoxy	Intermediate for liquid crystals	Moderate thermal stability
4-(Trans-4-propylcyclohexyl)benzonitrile	Trans-4-propylcyclohexyl	Liquid crystal displays (LCDs)	Research use only; requires trained personnel

Key Findings:

• Substituent Effects : The cyclopropoxy group’s strained three-membered ring may enhance thermal stability but reduce solubility in common solvents compared to methoxy or ethoxy analogs.
• Reactivity : Cyclopropane’s ring strain could increase electrophilicity at the nitrile groups, accelerating polymerization or metal-coordination reactions.